Cas no 1217501-14-8 (3-Butoxy-4-methoxyphenylboronic acid)

3-Butoxy-4-methoxyphenylboronic acid Properties

Names and Identifiers

• (3-Butoxy-4-methoxyphenyl)boronic acid
• 3-Butoxy-4-methoxyphenylboronic acid
• DB-366347
• 3-BUTOXY-4-METHOXYPHENYLBORONIC ACID
• 1217501-14-8
• MFCD13195649
• (3-Butoxy-4-methoxyphenyl)boronicacid
• AKOS015839760
• DTXSID50681565
• Boronic acid, B-(3-butoxy-4-methoxyphenyl)-
• CS-0174369
• BS-21094
• +Expand

• MDL： MFCD13195649
• InChIKey： XNODJZHDEFRIGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17BO4/c1-3-4-7-16-11-8-9(12(13)14)5-6-10(11)15-2/h5-6,8,13-14H,3-4,7H2,1-2H3
• SMILES： CCCCOC1=C(C=CC(=C1)B(O)O)OC

Computed Properties

• Exact Mass: 224.12200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 224.1219892g/mol
• Heavy Atom Count: 16
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• LogP: 0.55390
• PSA: 58.92000

3-Butoxy-4-methoxyphenylboronic acid Security Information

3-Butoxy-4-methoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%